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Introduction

The American Association of Physicists in Medicine (AAPM) Task Group 263 (TG-263) was
established to create a consensus on standardized nomenclatures in radiation oncology.[1][2]
[3] This initiative addresses a significant barrier in the field: the lack of a uniform language for
naming anatomical structures, target volumes, and dosimetric data.[4][5] Such inconsistencies
hinder the aggregation of data for clinical trials, compromise the quality and safety of patient
care, and impede the development of automated data-driven systems. This technical guide
provides a comprehensive overview of the core recommendations of TG-263, tailored for
researchers, scientists, and drug development professionals.

The primary goal of TG-263 is to provide a standardized framework for naming conventions to
be used in clinical trials, data-pooling initiatives, population-based studies, and routine clinical
practice. The recommendations are the result of a collaborative effort by a diverse group of 57
international stakeholders, including physicists, physicians, dosimetrists, and representatives
from various professional organizations and vendors.

Core Recommendations of TG-263
The core of the TG-263 report is the standardization of:

» Structure Names: Uniform names for targets and organs-at-risk (OARS) across different
imaging and treatment planning systems.
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o Dosimetric Data: A consistent nomenclature for dose-volume histogram (DVH)-based
metrics.

e Implementation Templates: Templates to facilitate the adoption of these standards by clinical
trial groups and software users.

e Nomenclature Schema: A formal structure that can accommodate future additions and
modifications.

Data Presentation: Standardized Nomenclatures

The following tables summarize the standardized nomenclature for target volumes and DVH
metrics as recommended by TG-263.

Table 1: Standardized Nomenclature for Target Volumes
Primary Name

Target Type . Example Notes
Convention

"LN" for lymph node.
Gross Tumor Volume GTV_[madifier] GTV_LN Modifiers should be

from a predefined list.

Modifiers indicate
Clinical Target Volume  CTV_[modifier] CTV_Boost treatment phase or

relative dose level.

The use of relative
dose levels (e.q.,
Planning Target - ) High, Mid, Low) is
PTV_[modifier] PTV_High
Volume strongly
recommended over

absolute dose values.

. . ] For organs-at-risk
Planning Risk Volume  PRV_]structure] PRV_SpinalCord . )
requiring a margin.

Table 2: Standardized Nomenclature for Dose-Volume
Histogram (DVH) Metrics
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Metric Type Format Example Description

o Volume in cubic
Volume receiving at ) ) o
) V(Dose)[Unit] V20Gy]cc] centimeters receiving
least a certain dose
at least 20 Gray.

Percentage of the
Percent volume

receiving at least a V(Dose)[%] V50.4Gy[%]

certain dose

structure's volume
receiving at least 50.4

Gray.

Dose to a certain ) )
Dose in Gray received

percentage of the D(Volume)[Unit] D95%[Gy]
by 95% of the volume.
volume
Dose in centiGray
Dose to a certain ] received by 1 cubic
D(Volume)[Unit] Dlcc[cGy] ]
absolute volume centimeter of the
volume.
_ The mean dose to the
Mean Dose Mean[Unit] Mean[Gy] )
structure in Gray.
The maximum dose to
Maximum Dose Max[Unit] Max[cGy] the structure in
centiGray.
o ) ] ) The minimum dose to
Minimum Dose Min[Unit] Min[Gy]

the structure in Gray.

Experimental Protocols: Methodology for
Implementation

TG-263 provides a recommended workflow for the clinical implementation of the standardized
nomenclature. This process is designed to be adaptable to various clinical settings, from large
academic centers to smaller community clinics.

Suggested Implementation Workflow:
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e Form a Multidisciplinary Team: Assemble a team that includes radiation oncologists, medical
physicists, dosimetrists, and IT personnel.

» Review and Adopt TG-263 Standards: The team should thoroughly review the TG-263 report
and formally adopt the standardized nomenclature.

e Develop a Short-Term and Long-Term Plan: Create a phased implementation plan. It may be
practical to start with non-target structures on a site-by-site basis before implementing target
nomenclature clinic-wide.

e Vendor Communication: Engage with treatment planning system and oncology information
system vendors to ensure compatibility and support for the standardized names.

 Staff Training and Education: Conduct comprehensive training for all staff involved in the
treatment planning and delivery process.

o Update Clinical Protocols and Templates: Revise all relevant clinical protocols, data
collection forms, and treatment planning templates to reflect the new nomenclature.

e Quality Assurance: Implement a quality assurance program to monitor the correct and
consistent use of the new nomenclature. This can include automated script-based checks.

Mandatory Visualization: Diagrams

The following diagrams illustrate the logical relationships and workflows described in the TG-
263 report.
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TG-263 Standardized Nomenclature Hierarchy

Target Volume Organ at Risk
GTV CTV -  PTV PRV
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Caption: Logical hierarchy of standardized structure nomenclature.

DVH Metric Nomenclature Schema

constructs

Metric Type
(e.g., V, D, Mean, Max, Min)

Input Parameter requires > Unit

(Dose or Volume) ([Gy], [cGy], [%], [cc])
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Caption: Schema for constructing standardized DVH metric nomenclature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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